(1R,9S,12R,13R,14S,17R,18E,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(E)-1-[(3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone

• Molecular Formula: C44H69NO12
• Molecular Weight: 804 g/mol
• IUPAC Name: (1R,9S,12R,13R,14S,17R,18E,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(E)-1-[(3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• InChI: InChI=1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3/b25-19+,27-21+/t26-,28+,29+,30?,31+,32-,33+,34-,36+,37-,38-,39-,40+,44+/m0/s1
• InChI Key: QJJXYPPXXYFBGM-YAEATEDNSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@@H]2[C@H](C[C@H]([C@@](O2)(C(=O)C(=O)N3CCCC[C@H]3C(=O)O[C@H]([C@@H]([C@H](CC(=O)[C@@H](/C=C(/C1)\C)CC=C)O)C)/C(=C/C4CC[C@H]([C@@H](C4)OC)O)/C)O)C)OC)OC
• Canonical SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC(=O)C(C=C(C1)C)CC=C)O)C)C(=CC4CCC(C(C4)OC)O)C)O)C)OC)OC
• synonyms: Anhydrous Tacrolimus; Anhydrous, Tacrolimus; FK 506; FK-506; FK506; FR 900506; FR-900506; FR900506; Prograf; Prograft; Tacrolimus; Tacrolimus Anhydrous; Tacrolimus, Anhydrous

Description

A macrolide isolated from the culture broth of a strain of Streptomyces tsukubaensis that has strong immunosuppressive activity in vivo and prevents the activation of T-lymphocytes in response to antigenic or mitogenic stimulation in vitro.

Scientific Research Applications

Inhibitory Effects on Cytochrome P450

Research conducted by Minematsu et al. (2010) explored the inhibitory effects of a novel nonimmunosuppressive immunophilin ligand, closely related to the compound , on cytochrome P450 3A4/5 in both in vitro and in vivo settings. This study demonstrated that the compound inhibited CYP3A4/5 in a time-dependent and irreversible manner, which could have implications for understanding drug-drug interactions and designing drug regimens to avoid such interactions (Minematsu et al., 2010).

Comparison with Cyclosporin

Another study by Iwasaki et al. (1992) compared the effects of a similar compound with cyclosporin on the hepatic mixed-function oxidase system in rats. The research found that unlike cyclosporin, the compound did not decrease the microsomal content of total cytochrome P-450 in the liver, suggesting a different mechanism of action or a lesser degree of hepatic toxicity (Iwasaki et al., 1992).

Chemical Synthesis and Structural Elucidation

Mosimann and Vogel (2000) conducted a study focusing on the chemical synthesis and structural elucidation of related compounds, contributing to a deeper understanding of their chemical properties and potential applications in medicinal chemistry (Mosimann & Vogel, 2000).

Antimicrobial and Antitumor Activities

Research by Shaheen et al. (2014) synthesized derivatives of sodium deoxycholate, including triorganotin(IV) compounds, to investigate their antimicrobial and antitumor activities. This study highlights the potential biomedical applications of such compounds in treating infections and cancer (Shaheen et al., 2014).

Cycloartane-type Triterpenoids

Liu et al. (2010) isolated new cycloartane-type triterpenoids from Aphanamixis grandifolia, which exhibited significant cytotoxicities against various cancer cell lines. This research contributes to the understanding of the compound's potential in cancer therapeutics (Liu et al., 2010).